Methyl (S)-(+)-mandelate

• IUPAC Name: methyl (2S)-2-hydroxy-2-phenylacetate
• InChI: InChI=1S/C9H10O3/c1-12-9(11)8(10)7-5-3-2-4-6-7/h2-6,8,10H,1H3/t8-/m0/s1
• InChI Key: ITATYELQCJRCCK-QMMMGPOBSA-N
• Canonical SMILES: COC(=O)C(C1=CC=CC=C1)O
• Isomeric SMILES: COC(=O)[C@H](C1=CC=CC=C1)O
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol

Description

Methyl (S)-(+)-mandelate, also known as methyl-D-mandelate, is a chiral molecule with a molecular formula of C8H8O3. It is an aromatic compound that is used in a variety of scientific research applications. Methyl (S)-(+)-mandelate is produced by the reaction of mandelic acid and methyl alcohol. It is used in a variety of biochemical and physiological experiments, and has a wide range of applications in the field of science.

Scientific Research Applications

Environmental Biotechnology

The degradation pathways of mandelic acid and its derivatives, including Methyl (S)-(+)-mandelate , are studied for their potential in bioremediation. .

Q & A

Q1: What is the molecular formula and weight of Methyl (S)-(+)-mandelate?

A1: Methyl (S)-(+)-mandelate has the molecular formula C9H10O3 and a molecular weight of 166.17 g/mol.

Q2: How is Methyl (S)-(+)-mandelate used in asymmetric synthesis?

A2: Methyl (S)-(+)-mandelate serves as a valuable chiral starting material in asymmetric synthesis. For instance, it plays a key role in the synthesis of (+)-dienomycin C, an alkaloid with potential pharmaceutical applications []. Additionally, it has been utilized in the asymmetric synthesis of (-)-neopodophyllotoxin [].

Q3: Can you elaborate on the stereospecific oxygen rearrangement observed during the reduction of Methyl (S)-(+)-mandelate?

A3: Research has demonstrated that the reduction of Methyl (S)-(+)-mandelate yields not only the expected 2-phenylethanol but also the unexpected optically pure 1-phenylethanol. This unusual outcome arises from a stereospecific oxygen atom metathesis, which proceeds through a styrene oxide intermediate. Interestingly, the concentration of this intermediate is influenced by the polarity of the solvent used in the reaction [].

Q4: How is Methyl (S)-(+)-mandelate employed in enzymatic reactions?

A4: Methyl (S)-(+)-mandelate is frequently used as a substrate for testing the activity and enantioselectivity of lipases. Various studies have explored its kinetic resolution using immobilized lipase preparations, particularly from Candida antarctica B (CAL-B) [, , , , , , ]. The enantioselectivity of these reactions can be significantly influenced by factors like immobilization method, pH, and the specific buffer used.

Q5: Are there other enzymes besides CAL-B that show activity towards Methyl (S)-(+)-mandelate?

A5: Yes, beyond CAL-B, other enzymes demonstrate activity and enantioselectivity towards Methyl (S)-(+)-mandelate. These include an esterase from Rhodobacter sphaeroides [, ], a lipase from Burkholderia sp. GXU56 [, ], a lipase from Geotrichum sp. GXU33 [], and an esterase from Dactylosporangium sp. BB08 []. These findings highlight the versatility of Methyl (S)-(+)-mandelate as a substrate in biocatalytic processes.

Q6: Has Methyl (S)-(+)-mandelate been studied using computational chemistry approaches?

A6: Yes, computational studies, including molecular dynamics simulations, have been conducted to analyze the enantioselective binding of Methyl (S)-(+)-mandelate with β-cyclodextrin []. These studies provide valuable insights into the chiral recognition mechanism and factors influencing enantiomeric separation.

Q7: What methods are available for separating the enantiomers of Methyl mandelate?

A7: Gas chromatography, employing chiral stationary phases like β-cyclodextrin (Cyclodex B), has proven effective for separating the enantiomers of Methyl mandelate []. This technique allows for the determination of thermodynamic parameters, offering insights into the chiral recognition mechanism.

Q8: How does Methyl (S)-(+)-mandelate perform in the presence of organic solvents?

A8: The research indicates that the stability and activity of enzymes like CALB towards Methyl (S)-(+)-mandelate can be influenced by the presence of organic solvents [, , ]. Additionally, the choice of buffer during enzymatic reactions can impact both enzyme activity and enantiospecificity []. For instance, the use of bicarbonate buffer instead of phosphate buffer can drastically alter the activity of immobilized almond lipase towards the R and S isomers of methyl mandelate.

Q9: What are some essential tools and resources for conducting research on Methyl (S)-(+)-mandelate and related compounds?

A9: Essential tools and resources for this field of research encompass:

• Chiral Chromatography: Techniques like gas chromatography and high-performance liquid chromatography (HPLC) equipped with chiral stationary phases are crucial for separating and analyzing enantiomers [, ].
• Spectroscopy: NMR and IR spectroscopy are indispensable for structural characterization and studying reaction mechanisms [].
• Enzyme Engineering and Immobilization: Techniques for enzyme engineering, such as directed evolution, and immobilization strategies play a vital role in developing efficient and robust biocatalysts for enantioselective synthesis [, , , , , , , ].
• Computational Chemistry Software: Molecular modeling software and computational chemistry tools are essential for simulating molecular interactions, predicting binding affinities, and gaining insights into chiral recognition mechanisms [].

Q10: What are the potential cross-disciplinary applications of research on Methyl (S)-(+)-mandelate?

A10: Research on Methyl (S)-(+)-mandelate extends beyond traditional organic chemistry and finds applications in diverse fields such as:

• Pharmaceutical Sciences: Its use as a chiral building block in drug synthesis and as a model substrate for studying enzyme kinetics and enantioselectivity holds promise for developing new pharmaceuticals [, ].
• Biotechnology: The exploration of diverse enzymes for Methyl (S)-(+)-mandelate resolution and the development of immobilized biocatalysts have significant implications for biocatalytic processes and industrial applications [, , , , , , , , , , ].
• Materials Science: The study of interactions between Methyl (S)-(+)-mandelate and materials like polysulfone microspheres for developing bioreactors highlights its relevance in material science and bioengineering [].